Cas no 1150314-34-3 (Neopuerarin A)

• Product Name: Neopuerarin A
• CAS No: 1150314-34-3
• MF: C₂₁H₂₀O₉
• MW: 416.38
• CID: 4729452
• PubChem ID: 91173115
• Update Time: 2025-07-14

Neopuerarin A Chemical and Physical Properties

Names and Identifiers

• Neopuerarin A
• 1150314-34-3
• 8-c-alpha-glucofuranosyl-7,4'-dihydroxyisoflavone
• 8-((2R,3R,4R,5R)-5-((R)-1,2-Dihydroxyethyl)-3,4-dihydroxytetrahydrofuran-2-yl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
• DA-76091
• AKOS040756502
• CS-0135192
• HY-N7680
• 8-c-beta-glucofuranosyl-7,4'-dihydroxyisoflavone
• 8-[(2R,3R,4R,5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
• F94129

• Inchi： 1S/C21H20O9/c22-7-14(25)20-17(27)18(28)21(30-20)15-13(24)6-5-11-16(26)12(8-29-19(11)15)9-1-3-10(23)4-2-9/h1-6,8,14,17-18,20-25,27-28H,7H2/t14-,17-,18-,20-,21-/m1/s1
• InChI Key： ANUVQPJCPQLESC-UHFFFAOYSA-N
• SMILES： C1(C2=COC3=C([C@@H]4[C@H](O)[C@H]([C@](O4)([C@H](O)CO)[H])O)C(O)=CC=C3C2=O)C=CC(=CC=1)O

Computed Properties

• Exact Mass: 416.11073221g/mol
• Monoisotopic Mass: 416.11073221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid C-glycosides
• Flavonoids

Additional information on Neopuerarin A

Neopuerarin A (CAS No. 1150314-34-3): A Promising Compound in Pharmaceutical Research

Neopuerarin A (CAS No. 1150314-34-3) is a naturally occurring compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, derived from the Pueraria lobata plant, belongs to the class of isoflavones and has been the subject of numerous studies exploring its biological activities and potential health benefits.

The chemical structure of Neopuerarin A is characterized by a complex arrangement of carbon atoms, hydroxyl groups, and a glycosidic bond, which contributes to its diverse biological properties. Recent advancements in analytical techniques have enabled researchers to elucidate the detailed structure of this compound, providing a solid foundation for further investigations into its mechanisms of action.

In terms of pharmacological activity, Neopuerarin A has shown promising results in various preclinical studies. One of the most notable findings is its potent antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases such as cardiovascular disorders, neurodegenerative conditions, and cancer. Studies have demonstrated that Neopuerarin A can effectively scavenge free radicals and protect cells from oxidative damage.

Beyond its antioxidant properties, Neopuerarin A has also exhibited anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory properties are highly sought after in drug development. Research has shown that Neopuerarin A can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

An emerging area of interest is the potential role of Neopuerarin A in neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons, and there is an urgent need for effective treatments. Preclinical studies have indicated that Neopuerarin A can protect neurons from damage caused by oxidative stress and inflammation, suggesting its potential as a neuroprotective agent.

In addition to its therapeutic potential, the safety profile of Neopuerarin A is an important consideration for its development as a pharmaceutical product. Preliminary toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation.

The isolation and purification of Neopuerarin A from natural sources have been optimized using advanced chromatographic techniques. These methods ensure high purity and yield, which are essential for both research purposes and potential commercial applications. The availability of high-quality material has facilitated more detailed investigations into the compound's biological activities and mechanisms of action.

In conclusion, Neopuerarin A (CAS No. 1150314-34-3) represents a promising compound with a wide range of potential therapeutic applications. Its antioxidant, anti-inflammatory, and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action, the future prospects for this compound appear highly promising.